Cas no 883-94-3 (2-Chloro-7-trifluoromethylquinoxaline)

• Product Name: 2-Chloro-7-trifluoromethylquinoxaline
• CAS No: 883-94-3
• MF: C₉H₄ClF₃N₂
• MW: 232.589671134949
• MDL: MFCD13193272
• CID: 838716
• PubChem ID: 21313161
• Update Time: 2025-06-29

2-Chloro-7-trifluoromethylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7-(trifluoromethyl)quinoxaline
• 2-Chloro-7-trifluoromethylquinoxaline
• 2-Chlor-7-trifluormethyl-chinoxalin
• 2-Cl-7-CF3-Chinoxalin
• Quinoxaline, 2-chloro-7-(trifluoromethyl)-
• QZIICAUFDSJYTM-UHFFFAOYSA-N
• 2-chloro-7-trifluoromethyl-quinoxaline
• AX8212702
• ST2409914
• W9059
• 2-Chloro-7-(trifluoromethyl)quinoxaline (ACI)
• DTXSID00612223
• DTXCID20562978
• MFCD13193272
• SCHEMBL3655234
• GS-4429
• EN300-6245507
• Z1509693098
• 883-94-3
• SY102302
• AKOS015851241

• MDL： MFCD13193272
• Inchi： 1S/C9H4ClF3N2/c10-8-4-14-6-2-1-5(9(11,12)13)3-7(6)15-8/h1-4H
• InChI Key： QZIICAUFDSJYTM-UHFFFAOYSA-N
• SMILES： FC(C1C=C2C(N=CC(=N2)Cl)=CC=1)(F)F

Computed Properties

• Exact Mass: 232.00200
• Monoisotopic Mass: 232.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8

Experimental Properties

• PSA: 25.78000
• LogP: 3.30200

2-Chloro-7-trifluoromethylquinoxaline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-Chloro-7-trifluoromethylquinoxaline

Professional Introduction to 2-Chloro-7-trifluoromethylquinoxaline (CAS No. 883-94-3)

2-Chloro-7-trifluoromethylquinoxaline is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 883-94-3, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both chloro and trifluoromethyl substituents in its quinoxaline core imparts distinct reactivity and selectivity, making it a valuable scaffold for synthesizing novel bioactive molecules.

The quinoxaline moiety is a heterocyclic aromatic system that has been extensively studied for its pharmacological significance. Quinoxalines exhibit a wide range of biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. Among these, 2-Chloro-7-trifluoromethylquinoxaline stands out due to its enhanced stability and improved metabolic profile, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. The introduction of fluorine atoms into organic molecules is a well-established strategy to modulate their pharmacokinetic properties. The trifluoromethyl group in 2-Chloro-7-trifluoromethylquinoxaline not only enhances the lipophilicity of the compound but also contributes to its metabolic stability, thereby prolonging its half-life in vivo.

The chloro substituent at the 2-position of the quinoxaline ring further enhances the reactivity of the molecule, allowing for further functionalization through various chemical transformations. This property makes 2-Chloro-7-trifluoromethylquinoxaline a versatile intermediate in synthetic chemistry, enabling the preparation of a diverse array of derivatives with tailored biological activities.

One of the most compelling aspects of 2-Chloro-7-trifluoromethylquinoxaline is its potential application in the development of novel anticancer agents. Quinoxalines have been shown to inhibit various kinases and enzymes involved in cancer cell proliferation and survival. The chloro and trifluoromethyl groups provide additional binding interactions with biological targets, leading to increased potency and selectivity. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against several types of cancer cells, including those resistant to conventional chemotherapeutic agents.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Fluoroquinolones, for instance, are a class of antibiotics that incorporate fluorine atoms to enhance their antibacterial activity. Similarly, 2-Chloro-7-trifluoromethylquinoxaline represents a potential candidate for developing new therapeutic agents with improved pharmacological properties.

The synthesis of 2-Chloro-7-trifluoromethylquinoxaline involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the quinoxaline core. Subsequent functionalization steps introduce the chloro and trifluoromethyl groups at specific positions on the ring. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to ensure regioselectivity and minimize side reactions.

The analytical characterization of 2-Chloro-7-trifluoromethylquinoxaline is crucial to confirm its structural integrity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to verify the compound's identity and assess its quality.

In conclusion, 2-Chloro-7-trifluoromethylquinoxaline, with its CAS number 883-94-3, represents a promising compound in pharmaceutical research due to its unique structural features and potential applications in drug development. The combination of chloro and trifluoromethyl substituents enhances its reactivity and pharmacokinetic properties, making it an attractive scaffold for synthesizing novel bioactive molecules. As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-Chloro-7-trifluoromethylquinoxaline are poised to play a significant role in addressing unmet medical needs.